![molecular formula C8H7BO5 B1303760 (6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid CAS No. 94838-88-7](/img/structure/B1303760.png)
(6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid
Overview
Description
“(6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid” is a chemical compound with the molecular formula C8H7BO5 . It is also known by other names such as “2-Formyl-4,5-methylenedioxyphenylboronic acid” and "(2-Formyl-4,5-methylenedioxy)phenylboronic acid" .
Synthesis Analysis
The synthesis of this compound has been described in various scientific papers. For instance, one method involves the evaporation of solvent on a rota-evaporator to yield a reddish-brown crude product, which is then purified using ethyl acetate-hexane as an eluent system . Another method involves a condensation reaction with tosylhydrazide followed by a 1,3-cycloaddition of the intermediate .Molecular Structure Analysis
The molecular structure of “(6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid” consists of a naphthalene moiety and a 1,2-methylenedioxybenxene group . These two rings are not coplanar, with a dihedral angle of 53.5 degrees .Chemical Reactions Analysis
This compound has been used in various chemical reactions. For example, it has been used in the preparation of indenamines by cationic palladium complex-catalyzed tandem annulation with alkynes . It has also been used in Suzuki-Miyaura coupling reactions .Physical And Chemical Properties Analysis
“(6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid” has a molecular weight of 193.95 g/mol . It has 2 hydrogen bond donors and 5 hydrogen bond acceptors . The exact mass of the compound is 194.0386535 g/mol .Scientific Research Applications
Enantioselective Preparation of Indenamines
This compound is used as a reactant in the enantioselective preparation of indenamines by cationic palladium complex-catalyzed tandem annulation with alkynes .
Stereoselective Preparation of Indenol Derivatives
It is also used in the stereoselective preparation of indenol derivatives via cationic palladium complex-catalyzed diastereoselective tandem annulation .
Synthesis of Oxazoline-Substituted Potassium Organotrifluoroborates
The compound is used in the synthesis of oxazoline-substituted potassium organotrifluoroborates .
Preparation of Aristolactam Analogs
It is used in the preparation of aristolactam analogs, which have potential as antitumor agents .
Suzuki-Miyaura Coupling Reactions
This boronic acid is used as a reactant in Suzuki-Miyaura coupling reactions .
Negishi Cross-Coupling Reactions
It is also used in Negishi cross-coupling reactions .
Sensing Applications
Boronic acids, including this compound, are increasingly utilized in diverse areas of research, including sensing applications. The key interaction of boronic acids with diols allows their utility in various sensing applications .
Therapeutics and Separation Technologies
The interaction of boronic acids with proteins, their manipulation, and cell labeling, as well as their use in electrophoresis of glycated molecules, controlled release of insulin, and as building materials for microparticles for analytical methods, demonstrate the crucial role of boronic acids, including this compound, in therapeutics and separation technologies .
Safety and Hazards
The safety data sheet for “(6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . The recommended precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
(6-formyl-1,3-benzodioxol-5-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BO5/c10-3-5-1-7-8(14-4-13-7)2-6(5)9(11)12/h1-3,11-12H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKEPUIJBVDGLMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=C1C=O)OCO2)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20378450 | |
Record name | (6-Formyl-2H-1,3-benzodioxol-5-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20378450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid | |
CAS RN |
94838-88-7 | |
Record name | (6-Formyl-2H-1,3-benzodioxol-5-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20378450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 94838-88-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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